Cas no 2137696-02-5 (Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate)

• Product Name: Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate
• CAS No: 2137696-02-5
• MF: C₉H₉FO₅S
• MW: 248.228165388107
• CID: 6197039
• PubChem ID: 165453550
• Update Time: 2025-11-01

Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(fluorosulfonyl)phenoxy]acetate
• EN300-728698
• 2137696-02-5
• Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate

• Inchi： 1S/C9H9FO5S/c1-14-9(11)6-15-7-2-4-8(5-3-7)16(10,12)13/h2-5H,6H2,1H3
• InChI Key： ODXZKSRFTOZSEQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(=O)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.01547272g/mol
• Monoisotopic Mass: 248.01547272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų

Additional information on Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate

Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate (CAS No. 2137696-02-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate, identified by its unique chemical identifier CAS No. 2137696-02-5, represents a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various pharmacologically active molecules. The presence of both fluoro and sulfonamide functional groups within its molecular structure imparts unique reactivity and binding properties, making it a valuable asset in drug development pipelines.

The< strong>Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate molecule exhibits a distinct chemical profile that is highly conducive to further functionalization. Its core structure consists of an acetate moiety linked to a phenoxy group, which is itself substituted with a fluorosulfonyl group. This arrangement not only enhances the compound's solubility in various organic solvents but also facilitates its incorporation into more complex molecular architectures. The fluorosulfonyl group, in particular, is known for its ability to participate in nucleophilic substitution reactions, thereby enabling the introduction of diverse functional groups at specific positions within the molecule.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules often leads to improved metabolic stability, enhanced binding affinity to biological targets, and prolonged pharmacological activity. In this context, Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate serves as a versatile building block that can be further modified to produce novel therapeutic agents. For instance, its fluoro-sulfonamide core can be transformed into amides, esters, or other derivatives that exhibit promising biological activities.

One of the most compelling applications of this compound lies in its role as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the< strong>Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate scaffold, researchers can develop selective kinase inhibitors that target specific signaling pathways involved in disease progression. The fluoro-sulfonamide moiety provides a handle for further derivatization, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

The utility of CAS No. 2137696-02-5 extends beyond kinase inhibition. Emerging research indicates its potential application in the development of antiviral and antibacterial agents. The unique electronic properties conferred by the fluorosulfonyl group enable interactions with viral proteases and bacterial enzymes, thereby inhibiting their activity and mitigating infection. Furthermore, the compound's ability to undergo selective functionalization makes it an attractive candidate for generating libraries of diverse compounds for high-throughput screening.

In conclusion, Methyl 2-[4-(fluorosulfonyl)phenoxy]acetate represents a cornerstone in modern pharmaceutical synthesis. Its structural features and reactivity profile make it an indispensable intermediate for developing novel therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications for fluorinated compounds, the importance of this compound is likely to grow even further, solidifying its position as a key player in drug discovery and development.